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Compound of Interest

Compound Name: Methyl (isobutyl)carbamate

Cat. No.: B15211072 Get Quote

IUPAC Nomenclature and Chemical Structure
The name "Methyl (isobutyl)carbamate" is ambiguous. A carbamate is an ester of carbamic

acid (H₂NCOOH) with the general structure R-O-C(=O)-N(R')R''. The provided name could

imply two different structures. To resolve this ambiguity, this guide will focus on the compound

more commonly referred to in chemical databases, Isobutyl N-methylcarbamate. The formal

IUPAC name for this compound is 2-methylpropyl N-methylcarbamate.[1]

Ambiguity in the name 'Methyl (isobutyl)carbamate'

Methyl (isobutyl)carbamate
(Ambiguous Name)

Possibility 1:
Isobutyl N-methylcarbamate
(Methyl group on Nitrogen)

More Common Interpretation

Possibility 2:
Methyl N-isobutylcarbamate
(Isobutyl group on Nitrogen)

IUPAC Name:
2-methylpropyl N-methylcarbamate

Is the formal name for
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Diagram 1: Clarification of IUPAC Nomenclature.
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Chemical Structure:

Molecular Formula: C₆H₁₃NO₂[1][2][3]

SMILES: CNC(=O)OCC(C)C

Physicochemical Properties
The following table summarizes the key physicochemical properties of 2-methylpropyl N-

methylcarbamate.

Property Value Reference

Molecular Weight 131.17 g/mol [1][2]

Molecular Formula C₆H₁₃NO₂ [1][2][3]

XLogP3 1.3 [1]

Kovats Retention Index
Standard non-polar: 1021,

Standard polar: 1525
[1]

InChIKey
NKDJIJPGIVVJCN-

UHFFFAOYSA-N
[1][2]

Synthesis and Experimental Protocols
While specific experimental protocols for the synthesis of 2-methylpropyl N-methylcarbamate

are not readily available in the provided search results, a general and plausible method would

be the reaction of isobutanol with methyl isocyanate.

Hypothetical Synthesis of 2-methylpropyl N-methylcarbamate:

Reaction: CH₃-N=C=O + (CH₃)₂CHCH₂OH → CH₃NHCOOCH₂CH(CH₃)₂

Materials:

Methyl isocyanate

Isobutanol (2-methyl-1-propanol)
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Anhydrous diethyl ether (as solvent)

A tertiary amine catalyst (e.g., triethylamine)

Standard laboratory glassware for organic synthesis under anhydrous conditions

Procedure:

A solution of isobutanol (1.0 equivalent) in anhydrous diethyl ether is prepared in a round-

bottom flask equipped with a magnetic stirrer and a dropping funnel, under an inert

atmosphere (e.g., nitrogen or argon).

A catalytic amount of triethylamine (e.g., 0.05 equivalents) is added to the flask.

The flask is cooled in an ice bath to 0°C.

Methyl isocyanate (1.0 equivalent), dissolved in anhydrous diethyl ether, is added dropwise

from the dropping funnel to the stirred solution of isobutanol over a period of 30 minutes.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for an additional 12-24 hours. The progress of the reaction can be monitored by

thin-layer chromatography (TLC).

Upon completion, the solvent is removed under reduced pressure using a rotary evaporator.

The crude product is then purified, for example, by column chromatography on silica gel

using a suitable eluent system (e.g., a mixture of hexane and ethyl acetate) to yield the pure

2-methylpropyl N-methylcarbamate.

Mechanism of Action and Signaling Pathway
N-methyl carbamates are widely recognized for their role as insecticides.[4] Their mechanism

of action is primarily through the inhibition of the enzyme acetylcholinesterase (AChE).[5] AChE

is a critical enzyme in the nervous system of both insects and mammals, responsible for the

hydrolysis of the neurotransmitter acetylcholine (ACh).

The inhibition of AChE by carbamates leads to an accumulation of acetylcholine in the synaptic

cleft. This results in the continuous stimulation of acetylcholine receptors, leading to
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hyperexcitation of the nervous system, paralysis, and ultimately death in insects.[5][6]

Inhibition of Acetylcholinesterase by Carbamates
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Diagram 2: Cholinergic Signaling Pathway Inhibition.

Applications and Biological Activity
The primary application of compounds like 2-methylpropyl N-methylcarbamate is in agriculture

as insecticides.[4] Their effectiveness stems from their ability to disrupt the nervous system of

insects. While effective, the use of carbamate insecticides requires careful handling and risk
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assessment due to their potential toxicity to non-target organisms, including humans. The

biological activity of carbamates is similar to that of organophosphate nerve agents like sarin,

though generally with lower toxicity and a more reversible inhibition of acetylcholinesterase.[6]

Safety Information
Carbamate esters are reactive compounds. They are incompatible with strong acids, bases,

and strong reducing agents.[7] Due to their biological activity as acetylcholinesterase inhibitors,

they should be handled with appropriate personal protective equipment (PPE), including gloves

and safety glasses, in a well-ventilated area. In case of exposure, medical attention should be

sought immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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